Cas no 452-92-6 (5-Bromo-2,4-difluoroaniline)

• Product Name: 5-Bromo-2,4-difluoroaniline
• CAS No: 452-92-6
• MF: C₆H₄BrF₂N
• MW: 208.003467559814
• MDL: MFCD03426368
• CID: 328258
• PubChem ID: 2783295
• Update Time: 2025-06-09

5-Bromo-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-difluoroaniline
• 2,4-DIFLUORO-5-BROMOANILINE
• Benzenamine, 5-bromo-2,4-difluoro-
• C6H4BrF2N
• AC-6668
• AS-37130
• AKOS015834017
• 5-Bromo-2,4-difluoroaniline, 96%
• A7148
• 452-92-6
• MFCD03426368
• SY060840
• 5-bromo-2,4-difluorophenylamine
• CS-W015244
• DTXSID30382563
• FT-0632150
• 5-Bromo-2,4-difluoro-phenylamine
• SB77807
• 5-bromo-2,4-difluoro-aniline
• EN300-132490
• FQZCUAASVCIWSL-UHFFFAOYSA-N
• 5-bromo-2,4-difluoro aniline
• AM61545
• 5-bromo-2,4-difluorobenzenamine;5-BROMO-2,4-DIFLUORO-PHENYLAMINE
• 5-Bromo-2 pound not4-difluoro-phenylamine
• SCHEMBL1529272
• DB-051292

• MDL： MFCD03426368
• Inchi： 1S/C6H4BrF2N/c7-3-1-6(10)5(9)2-4(3)8/h1-2H,10H2
• InChI Key： FQZCUAASVCIWSL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)N)F)F

Computed Properties

• Exact Mass: 206.95000
• Monoisotopic Mass: 206.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.788
• Melting Point: 25-29 °C (lit.)
• Boiling Point: 223 ºC
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 26.02000
• LogP: 2.89070

5-Bromo-2,4-difluoroaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Safety Term：45
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Bromo-2,4-difluoroaniline

Professional Introduction to 5-Bromo-2,4-difluoroaniline (CAS No. 452-92-6)

5-Bromo-2,4-difluoroaniline (CAS No. 452-92-6) is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, characterized by the presence of both bromine and fluorine substituents on a benzene ring, serves as a crucial intermediate in the synthesis of various pharmacologically relevant molecules.

The structural motif of 5-Bromo-2,4-difluoroaniline makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents. The electron-withdrawing nature of the fluorine atoms and the electron-donating effect of the amino group create a unique electronic environment that can modulate the reactivity and binding affinity of the compound. This balance allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles, making it particularly valuable in drug discovery efforts.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have emerged as a prominent class of therapeutic agents due to their ability to modulate intracellular signaling cascades. The fluorinated aniline core of 5-Bromo-2,4-difluoroaniline has been extensively explored as a scaffold for designing kinase inhibitors. For instance, studies have demonstrated its utility in developing inhibitors of tyrosine kinases, which are implicated in cancer and inflammatory diseases.

One notable application of 5-Bromo-2,4-difluoroaniline is in the synthesis of small-molecule probes for studying protein-protein interactions. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. These probes are invaluable tools for elucidating the roles of specific proteins in cellular processes and for identifying potential drug targets.

The incorporation of fluorine atoms into pharmaceutical compounds is well-documented for its impact on metabolic stability and binding affinity. In the case of 5-Bromo-2,4-difluoroaniline, the presence of two fluorine atoms at the 2-position and 4-position enhances its resistance to enzymatic degradation, thereby prolonging its biological activity. This feature is particularly advantageous in drug development, where prolonged half-life can lead to improved therapeutic efficacy and reduced dosing frequency.

Recent advances in computational chemistry have further enhanced the utility of 5-Bromo-2,4-difluoroaniline as a starting material for drug discovery. Molecular modeling studies have revealed that subtle modifications to its structure can significantly alter its binding interactions with biological targets. These insights have guided the design of next-generation inhibitors with improved selectivity and potency. For example, computational screening has identified derivatives of 5-Bromo-2,4-difluoroaniline that exhibit enhanced binding to specific kinase domains while minimizing off-target effects.

The agrochemical industry has also benefited from the versatility of 5-Bromo-2,4-difluoroaniline. Its structural features make it a suitable precursor for synthesizing herbicides and fungicides with improved efficacy and environmental compatibility. Researchers have leveraged its reactivity to develop compounds that disrupt essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

In conclusion, 5-Bromo-2,4-difluoroaniline (CAS No. 452-92-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural properties enable the development of novel therapeutic agents targeting various disease pathways, while its reactivity facilitates the synthesis of complex molecular architectures through advanced synthetic methodologies. As research continues to uncover new applications for this compound, it is poised to remain a cornerstone in drug discovery efforts worldwide.